Cas no 1339953-58-0 (6-Oxa-3-azabicyclo[3.1.1]heptane tosylate)

• Product Name: 6-Oxa-3-azabicyclo[3.1.1]heptane tosylate
• CAS No: 1339953-58-0
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• MDL: MFCD27665413
• CID: 1089188
• PubChem ID: 73554267
• Update Time: 2025-04-20

6-Oxa-3-azabicyclo[3.1.1]heptane tosylate Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-3-azabicyclo[3.1.1]heptane 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,6-oxa-3-azabicyclo[3.1.1]heptane
• 6-Oxa-3-azabicyclo[3.1.1]heptane tosylate
• 6-Oxa-3-aza-bicyclo[3.1.1]heptane tosylate
• OR312088
• AK139142
• AX8260835
• 4-methylbenzene-1-sulfonic acid; 6-oxa-3-azabicyclo[3.1.1]heptane
• SCHEMBL20476016
• DB-383845
• 6-Oxa-3-azabicyclo[3.1.1]heptane4-methylbenzenesulfonate
• MFCD27665413
• AS-42915
• EN300-378994
• SY098109
• F8888-8743
• 1339953-58-0
• CS-D0217
• 6-Oxa-3-azabicyclo[3.1.1]heptane, 4-methylbenzenesulfonate
• AKOS022185866
• 4-methylbenzenesulfonic acid;6-oxa-3-azabicyclo[3.1.1]heptane

• MDL： MFCD27665413
• Inchi： 1S/C7H8O3S.C5H9NO/c1-6-2-4-7(5-3-6)11(8,9)10;1-4-2-6-3-5(1)7-4/h2-5H,1H3,(H,8,9,10);4-6H,1-3H2
• InChI Key： GQPGLNRUOSQXDM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O1C2CNCC1C2

Computed Properties

• Exact Mass: 271.08782920g/mol
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates